Cas no 919994-86-8 (2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester)
919994-86-8 structure
Product Name:2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester
CAS No:919994-86-8
MF:C14H10ClNO2
MW:259.687702655792
CID:760303
PubChem ID:66880747
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester
- ethyl 3-chloro-8-cyanonaphthalene-2-carboxylate
- DTXSID00735946
- 3-chloro-8-cyano-naphthalene-2-carboxylic acid ethyl ester
- SCHEMBL1026224
- 919994-86-8
- NUAPOGYABYXEGJ-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10ClNO2/c1-2-18-14(17)12-7-11-9(6-13(12)15)4-3-5-10(11)8-16/h3-7H,2H2,1H3
- InChI Key: NUAPOGYABYXEGJ-UHFFFAOYSA-N
- SMILES: ClC1C=C2C=CC=C(C#N)C2=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 259.0400063g/mol
- Monoisotopic Mass: 259.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.1Ų
2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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